Cas no 113118-53-9 (Hexenoic acid, methyl ester)

• Product Name: Hexenoic acid, methyl ester
• CAS No: 113118-53-9
• MF: C₇H₁₂O₂
• MW: 128.16898
• CID: 1200886

Hexenoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexenoic acid, methyl ester

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.907
• Boiling Point: 149.3 °C at 760 mmHg
• Flash Point: 45.4 °C
• Refractive Index: 1.427
• PSA: 26.3
• LogP: 1.51570